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Compound of Interest

Compound Name: NP-252

Cat. No.: B1679993 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for handling NP-252, identified as Pentaerythritol Monostearate (CAS No. 78-

23-9). The information herein is intended to supplement, not replace, your institution's

established safety procedures and a thorough review of the full Safety Data Sheet (SDS).

Summary of Key Safety Data
The following table summarizes the available quantitative data for Pentaerythritol

Monostearate. It is important to note that while specific occupational exposure limits for

Pentaerythritol Monostearate have not been established by major regulatory bodies, limits for

the base compound, Pentaerythritol, are provided for reference and conservative handling.
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Property Value Source

Chemical Name Pentaerythritol Monostearate -

CAS Number 78-23-9 [1]

Molecular Formula C23H46O5 [1]

Molecular Weight 402.61 g/mol [2]

Appearance White powder [1]

Melting Point ≥ 48 °C [1]

Boiling Point 517.5 °C at 760 mmHg [1]

Flash Point 162.1 °C [1]

Density 0.995 g/cm³ [1]

Occupational Exposure Limits

(Pentaerythritol Monostearate)
Not Available [3]

OSHA PEL (for Pentaerythritol)

TWA 15 mg/m³ (total dust),

TWA 5 mg/m³ (respirable

fraction)

[4]

NIOSH REL (for

Pentaerythritol)

TWA 10 mg/m³ (total dust),

TWA 5 mg/m³ (respirable

fraction)

[4]

Experimental Protocols
Detailed experimental protocols for specific applications of Pentaerythritol Monostearate are

not available in the provided safety and regulatory documentation. Researchers should develop

and validate their own protocols based on the specific requirements of their experiments,

incorporating the safety and handling procedures outlined in this guide. For the synthesis of

related compounds, such as Pentaerythritol Tetrastearate, general laboratory procedures

involve the esterification of pentaerythritol with stearic acid at elevated temperatures, often with

the use of a catalyst and under vacuum to remove water.[5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.lookchem.com/ProductWholeProperty_LCPL504259.htm
https://www.lookchem.com/ProductWholeProperty_LCPL504259.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Pentaerythritol-monostearate
https://www.lookchem.com/ProductWholeProperty_LCPL504259.htm
https://www.lookchem.com/ProductWholeProperty_LCPL504259.htm
https://www.lookchem.com/ProductWholeProperty_LCPL504259.htm
https://www.lookchem.com/ProductWholeProperty_LCPL504259.htm
https://www.lookchem.com/ProductWholeProperty_LCPL504259.htm
https://www.pfaltzandbauer.com/files/sdsfile?filename=p02680%20%20sds%20%20062123.pdf
https://www.cdc.gov/niosh/npg/npgd0485.html
https://www.cdc.gov/niosh/npg/npgd0485.html
https://www.benchchem.com/pdf/Pentaerythrityl_Tetrastearate_A_Comprehensive_Technical_Guide_to_Synthesis_and_Characterization.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling and Disposal Protocol
1. Engineering Controls:

Work in a well-ventilated area.[3]

Use a chemical fume hood if there is a risk of dust or aerosol generation.[3]

2. Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side shields or chemical safety goggles.[3]

Hand Protection: Wear impervious chemical-resistant gloves.[3]

Skin and Body Protection: Wear a lab coat or other suitable protective clothing to prevent

skin contact.[3]

Respiratory Protection: If ventilation is inadequate or if dust is generated, use a NIOSH-

approved respirator.[3]

3. Handling Procedures:

Avoid contact with eyes, skin, and clothing.[3]

Avoid breathing dust or vapors.[3]

Wash hands thoroughly after handling.

Keep away from incompatible materials such as strong oxidizing agents.

4. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[3]

Store away from incompatible materials.[3]

5. First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.[3]
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In Case of Skin Contact: Wash off with soap and plenty of water. If skin irritation occurs, get

medical advice/attention.[3]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[3]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek medical attention if

you feel unwell.[3]

6. Spill and Disposal Procedures:

Spill: Ventilate the area of the spill. Wear appropriate PPE. Absorb the spill with an inert

material (e.g., sand, earth) and place it in a suitable container for disposal.

Disposal: Dispose of waste and residues in accordance with local, state, and federal

regulations. Do not allow the material to enter drains or watercourses.

NP-252 (Pentaerythritol Monostearate) Handling
Workflow
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Caption: Workflow for the safe handling of NP-252.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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